4-(Chloromethyl)-N,N-dimethyl-1,3-thiazol-2-amine

• CAS No.: 13242-92-7
• Molecular Formula: C6H9ClN2S
• Molecular Weight: 176.67 g/mol
• IUPAC Name: 4-(chloromethyl)-N,N-dimethyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C6H9ClN2S/c1-9(2)6-8-5(3-7)4-10-6/h4H,3H2,1-2H3
• InChI Key: DMLCXKGYCJOQLY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=CS1)CCl

Description

4-(Chloromethyl)-N,N-dimethyl-1,3-thiazol-2-amine is a useful research compound. Its molecular formula is C6H9ClN2S and its molecular weight is 176.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 15 g (144 mmol) of N,N-dimethylthiourea and excess MgSO4 in 350 ml of acetone was heated to reflux and treated dropwise with a solution of 18.3 g (144 mmol) of 1,3-dichloroacetone in 35 ml of acetone. The resulting mixture was heated at reflux for 1.5 h, allowed to cool, filtered, and concentrated in vacuo. The residue was purified by silica gel chromatography using 20% ethyl acetate in hexane to provide 14.0 g (70%) of the desired compound.